Cas no 218916-53-1 (Euphorbia factor L8)

Euphorbia factor L8 structure
Product Name:Euphorbia factor L8
CAS No:218916-53-1
Molecular Formula:C30H37NO7
Molecular Weight:523.617289304733
CID:2087215
PubChem ID:131876111
Euphorbia factor L8 Properties
Names and Identifiers
-
- Euphorbia factor L8
- (2S,3S,4R,5R,9S,11R,15R)-5,15-Diacetoxy-3-nicotinoyloxy-14-oxolathyra-6(17),12(E)-diene
- [(1R,3Z,5R,7S,11R,12R,13S,14S)-1,11-diacetyloxy-3,6,6,14-tetramethyl-10-methylidene-2-oxo-13-tricyclo[10.3.0.05,7]pentadec-3-enyl] pyridine-3-carboxylate
- DA-53068
- 218916-53-1
-
- InChIKey: PJHBZROILRCFRB-HTODEDGXSA-N
- Inchi: InChI=1S/C30H37NO7/c1-16-10-11-22-23(29(22,6)7)13-17(2)27(34)30(38-20(5)33)14-18(3)26(24(30)25(16)36-19(4)32)37-28(35)21-9-8-12-31-15-21/h8-9,12-13,15,18,22-26H,1,10-11,14H2,2-7H3/t18-,22-,23+,24-,25-,26-,30+/m0/s1
- SMILES: C=C1CC[C@H]2[C@@H](C=C(C)C(=O)[C@]3(C[C@H](C)[C@@H]([C@@H]3[C@H]1OC(=O)C)OC(=O)C4=CN=CC=C4)OC(=O)C)C2(C)C
Computed Properties
- Exact Mass: 523.25700252g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 7
- Monoisotopic Mass: 523.25700252g/mol
- Heavy Atom Count: 38
- Complexity: 1050
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
- Color/Form: Powder
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
Euphorbia factor L8 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AF38433-20mg |
Euphorbia factor L8 |
218916-53-1 | ≥98% | 20mg |
$344.00 | ||
Aaron | AR00BKB1-50mg |
Euphorbia factor L8 |
218916-53-1 | 95% | 50mg |
$541.00 | ||
ChemFaces | CFN92886-10mg |
Euphorbia factor L8 |
218916-53-1 | >=98% | 10mg |
$288 | 2023-09-19 | |
MedChemExpress | HY-N8119-1mg |
Euphorbia factor L8 |
218916-53-1 | 1mg |
¥580 | 2024-04-19 | ||
TargetMol Chemicals | TN1635-5 mg |
Euphorbia factor L8 |
218916-53-1 | 98% | 5mg |
¥ 1,900 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E36180-5mg |
Euphorbia factor L8 |
218916-53-1 | ,HPLC≥95% | 5mg |
¥3438.0 | 2023-09-08 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1635-1 mg |
Euphorbia factor L8 |
218916-53-1 | 1mg |
¥1953.00 | 2022-04-26 |
Euphorbia factor L8 Suppliers
HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
(CAS:218916-53-1)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
(CAS:218916-53-1)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
(CAS:218916-53-1)
MR./MRS.:HUA SONG TAO
Phone:18228097334
Email:2885374103@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:218916-53-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Euphorbia factor L8 Related Literature
-
Shanshan Yang,Jiachen Sun,Hong Lu,Hong Ma,Yaozhou Zhang Anal. Methods 2015 7 9568
218916-53-1 (Euphorbia factor L8) Related Products
- 138831-86-4(L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl-)
- 112466-13-4(Pyrrolo[1,2-a]pyrimidin-4(1H)-one,1-ethyl-7-phenyl-)
- 134947-25-4(1-Benzoyl-3,5-bis(trifluoromethyl)pyrazole)
- 121080-96-4(D-Homocitrulline)
- 17988-20-4(Benzene,1-methoxy-4-[(trimethylsilyl)methyl]-)
- 128719-65-3(BOC-HOARG-OH)
- 102029-95-8(Adenosine 5′-phosphosulfate sodium salt)
- 103889-87-8(Benzeneacetic acid, a-amino-3,5-dimethoxy-, (S)- (9CI))
- 156496-70-7(1-[4-(trifluoromethyl)phenyl]-1H-pyrrole-2-carbaldehyde)
- 175135-37-2(4-(Cyanomethyl)Phenyl N-Phenylcarbamate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:218916-53-1)Euphorbia factor L8

Purity:99%/99%
Quantity:10mg/25mg
Price($):221.0/441.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:218916-53-1)Euphorbia factor L8

Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price($):price inquiry